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Compound of Interest

Compound Name: 1,3-Bis(bromomethyl)benzene

Cat. No.: B165771 Get Quote

An In-depth Technical Guide on 1,3-Bis(bromomethyl)benzene

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical compounds is paramount. This guide provides core technical data for 1,3-
Bis(bromomethyl)benzene.

Physicochemical Properties
1,3-Bis(bromomethyl)benzene is an aromatic compound with the chemical formula C8H8Br2.

[1][2][3][4] Its molecular weight is approximately 263.96 g/mol .[3][4]

Parameter Value Source

Molecular Formula C8H8Br2 [1][2][3][4]

Molecular Weight 263.957 g/mol [1][2]

263.96 g/mol [3][4]

Structural and Relational Information
The relationship between the compound's name and its fundamental properties can be

visualized as follows:
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Fig. 1: Properties of 1,3-Bis(bromomethyl)benzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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